![molecular formula C14H18N2O3 B2889440 2,6-Dimethyl-1-(2-nitrobenzoyl)piperidine CAS No. 349089-41-4](/img/structure/B2889440.png)
2,6-Dimethyl-1-(2-nitrobenzoyl)piperidine
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Overview
Description
2,6-Dimethyl-1-(2-nitrobenzoyl)piperidine is a useful research compound. Its molecular formula is C14H18N2O3 and its molecular weight is 262.309. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding and Molecular Assembly
One study examined the hydrogen bonding and molecular assembly properties of proton-transfer compounds involving isonipecotamide and nitro-substituted benzoic acids, including 2-nitrobenzoate, showcasing their structural diversity and potential for molecular engineering (Smith & Wermuth, 2010). These compounds demonstrated varying hydrogen-bonded structures, from three-dimensional to one-dimensional, emphasizing the role of cyclic amide-amide homodimer motifs in molecular assembly.
Synthesis of Fluorescence-Tagged Ligands
Another research focus has been the synthesis of fluorescence-tagged ligands for histamine H3 receptors, utilizing piperidine derivatives coupled with fluorescent moieties. This approach yielded compounds with significant receptor affinities, indicating their usefulness in identifying and understanding receptor binding sites (Amon et al., 2007).
Mechanistic Investigations Using Labeled Compounds
Labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide has been synthesized for mechanistic investigations, illustrating the utility of such compounds in understanding complex chemical reactions (Sako et al., 2000).
Antitumor Evaluation
Novel derivatives of 6-amino-2-phenylbenzothiazole, synthesized from reactions involving nitro-substituted compounds, were evaluated for their antitumor activities against various human cell lines. These studies highlight the therapeutic potential of nitrobenzoyl piperidine derivatives in cancer treatment (Racané et al., 2006).
Catalytic Applications and Complex Formation
Research into N-heterocyclic carbene ligands derived from piperidine explored their formation of complexes with rhodium and iridium, demonstrating their efficacy as catalysts in hydrogenation reactions. This underscores the versatility of piperidine derivatives in catalysis (Türkmen et al., 2008).
Corrosion Inhibition Studies
Piperidine derivatives have also been studied for their corrosion inhibition properties on iron, providing insights into their potential applications in protecting metal surfaces from corrosion. Quantum chemical calculations and molecular dynamics simulations have been employed to understand their adsorption behaviors and inhibition efficiencies (Kaya et al., 2016).
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “2,6-Dimethyl-1-(2-nitrobenzoyl)piperidine”, is an important task of modern organic chemistry .
Properties
IUPAC Name |
(2,6-dimethylpiperidin-1-yl)-(2-nitrophenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-10-6-5-7-11(2)15(10)14(17)12-8-3-4-9-13(12)16(18)19/h3-4,8-11H,5-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXKQKCSGTPZICT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1C(=O)C2=CC=CC=C2[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.